Cas no 78987-43-6 (Butanedioic acid, bis(2-methylcyclohexyl) ester)
78987-43-6 structure
Product Name:Butanedioic acid, bis(2-methylcyclohexyl) ester
CAS No:78987-43-6
MF:C18H30O4
MW:310.428406238556
CID:533566
PubChem ID:71402958
Update Time:2025-04-19
Butanedioic acid, bis(2-methylcyclohexyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, bis(2-methylcyclohexyl) ester
- bis(2-methylcyclohexyl) butanedioate
- Succinic acid, di(2-methylcyclohexyl) ester
- 78987-43-6
- DTXSID70823900
- VFEQTXWSPQIICH-UHFFFAOYSA-N
-
- Inchi: 1S/C18H30O4/c1-13-7-3-5-9-15(13)21-17(19)11-12-18(20)22-16-10-6-4-8-14(16)2/h13-16H,3-12H2,1-2H3
- InChI Key: VFEQTXWSPQIICH-UHFFFAOYSA-N
- SMILES: O(C(CCC(=O)OC1CCCCC1C)=O)C1CCCCC1C
Computed Properties
- Exact Mass: 310.21440943g/mol
- Monoisotopic Mass: 310.21440943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 52.6Ų
Butanedioic acid, bis(2-methylcyclohexyl) ester Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
78987-43-6 (Butanedioic acid, bis(2-methylcyclohexyl) ester) Related Products
- 3130-19-6(Bis(7-oxabicyclo4.1.0heptan-3-ylmethyl) adipate)
- 77341-67-4(4-(((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)oxy)-4-oxobutanoic acid)
- 2623-23-6(Menthyl acetate)
- 76-50-6(Bornyl isovalerate)
- 89-48-5((±)-Menthyl Acetate)
- 564-20-5(Sclareolide)
- 2756-56-1(Isobornyl propanoate)
- 5726-19-2(2-Methylcyclohexyl Acetate)
- 7779-73-9(Isobornyl isovalerate)
- 4430-31-3(Octahydro-2H-chromen-2-one)
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